molecular formula C9H10BrClO2 B8474694 2-Bromo-1-(2-chloroethoxy)-4-methoxybenzene

2-Bromo-1-(2-chloroethoxy)-4-methoxybenzene

Cat. No. B8474694
M. Wt: 265.53 g/mol
InChI Key: RZAYGNVLYXZLCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-1-(2-chloroethoxy)-4-methoxybenzene is a useful research compound. Its molecular formula is C9H10BrClO2 and its molecular weight is 265.53 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-1-(2-chloroethoxy)-4-methoxybenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-1-(2-chloroethoxy)-4-methoxybenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Bromo-1-(2-chloroethoxy)-4-methoxybenzene

Molecular Formula

C9H10BrClO2

Molecular Weight

265.53 g/mol

IUPAC Name

2-bromo-1-(2-chloroethoxy)-4-methoxybenzene

InChI

InChI=1S/C9H10BrClO2/c1-12-7-2-3-9(8(10)6-7)13-5-4-11/h2-3,6H,4-5H2,1H3

InChI Key

RZAYGNVLYXZLCP-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)OCCCl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-bromo-4-methoxyphenol (20.00 g, 98.04 mmol) in 1,2-di-chloroethane (50.00 mL, 0.63 mol) was added sodium hydroxide (12.00 g, 0.29 mol) and benzyltriethylammonium chloride (3.00 g) in water (150 mL). The mixture was stirred at reflux for 24 h and extracted with ethyl acetate (3×150 mL). The combined organic extracts were washed with brine and dried (Na2SO4). After removing the solvent under reduced pressure, flash chromatography (1:1 diethyl ether/hexane) of the residue gave 14.20 g (66% over two steps) of the title compound as a yellow oil: 1H NMR (250 MHz, CDCl3) d 7.09 (d, 1H), 6.82-6.72 (m, 2H), 4.27 (t, 2H), 3.75 (t, 3H), 3.71 (s, 3H).
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
3 g
Type
catalyst
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One

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